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Compound of Interest

Compound Name: Bis(2-ethylhexyl)amine

Cat. No.: B7767626

An In-depth Technical Guide to the Safe Handling of Bis(2-ethylhexyl)amine in the Laboratory

Introduction

Bis(2-ethylhexyl)amine (CAS No. 106-20-7), also known as diisooctylamine, is a secondary
aliphatic amine with a unique branched structure, making it a valuable compound in various
industrial and research applications.[1] Its molecular formula is C16H35N, and it typically
appears as a clear, colorless to pale yellow liquid with a slight ammonia-like odor.[2][3][4] Key
applications include its use as a chemical intermediate in the synthesis of surfactants, corrosion
inhibitors, and specialty chemicals, as well as a collector in ore flotation and an extractant for
rare metals in hydrometallurgy.[1][5][6]

Given its hazardous properties, a thorough understanding of its safety profile and handling
requirements is critical for researchers, scientists, and drug development professionals. This
guide provides a comprehensive overview of the safe handling, storage, and emergency
procedures for Bis(2-ethylhexyl)amine in a laboratory setting, based on current safety data.

Chemical and Physical Properties

The physical and chemical characteristics of Bis(2-ethylhexyl)amine are fundamental to
understanding its behavior and potential hazards in the laboratory. These properties are
summarized in the table below.
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Property

Value

CAS Number

106-20-7[3][7]

Molecular Formula

C16H35N[2][3][8]

Molecular Weight 241.46 g/mol [2][3][7]
Appearance Clear colorless to light yellow liquid[3][4][8]
Odor Slight ammonia-like or fishlike odor[2][3][5]
- ] 281 °C (538 °F) at 760 mmHg[2] / 123 °C at 5
Boiling Point
mmHg[9][10]
) 130 °C (266 °F) - Pensky-Martens closed
Flash Point
cup[10]
Density 0.805 g/mL at 25 °C[9][10]

Vapor Density

8.35 (Air = 1)[2]

Vapor Pressure

0.01 mmHg at 20 °C (68 °F)[2]

Solubility

Insoluble in water; soluble in most organic
solvents.[1][2][8]

Refractive Index

n20/D 1.443[9][10]

Hazard Identification and Classification

Bis(2-ethylhexyl)amine is classified as hazardous under the Globally Harmonized System

(GHS). It is corrosive, acutely toxic via multiple routes of exposure, and poses a significant

environmental threat.

GHS Hazard Pictograms: Corrosive, Acute Toxic, Environmental Hazard.[2][7]

Signal Word:Danger[2][10][11]
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Hazard Class Category Hazard Statement

o H302: Harmful if swallowed[7]
Acute Toxicity, Oral Category 4

[12][13]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin[11][12]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[11][12]
) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B

burns and eye damage[11][12]

. L H318: Causes serious eye
Serious Eye Damage/Irritation Category 1
damage[11]

Aquatic Hazard (Acute) Category 2 H401: Toxic to aquatic life[14]

] ) H410: Very toxic to aquatic life
Aquatic Hazard (Chronic) Category 1 ) ]
with long lasting effects[12][13]

Key Precautionary Statements:

e P260: Do not breathe mist/vapors/spray.[11][12][14]

o P273: Avoid release to the environment.[12][14]

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[11][12]
e P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[11]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[11][12]

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[12]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[11][12]
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P310: Immediately call a POISON CENTER or doctor/physician.[11][12]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[12]

P405: Store locked up.[3][11]

P501: Dispose of contents/container to an approved waste disposal plant.[12]

Toxicological Data

Quantitative toxicological data underscores the significant health risks associated with
exposure. The substance is harmful if swallowed and toxic through skin contact or inhalation.

Exposure Route Species Value

Oral LD50 Rat 1008 mg/kg[11]
Dermal LD50 Rabbit 956 mg/kg[11]
Inhalation LC50 (4h) Rat 0.91 mg/L[11]

o ) Causes severe eye burns and
Eye Irritation Rabbit )
serious eye damage.[11]

Laboratory Handling and Storage Protocols

Due to its hazardous nature, strict protocols must be followed when handling and storing Bis(2-
ethylhexyl)amine.

Engineering Controls

All work involving Bis(2-ethylhexyl)amine must be conducted in a well-ventilated area,
preferably inside a certified chemical fume hood.[11][15] A safety shower and eyewash station
must be readily accessible.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent personal exposure.

o Eye/Face Protection: Wear chemical safety goggles and/or a full-face shield.[5]
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» Skin Protection: Wear impervious gloves (e.g., nitrile rubber, check manufacturer
compatibility data) and chemical-resistant protective clothing, such as a lab coat.[12]
Immediately change any contaminated clothing.[11]

o Respiratory Protection: If working outside a fume hood or if vapors/aerosols are generated,
use a NIOSH-approved respirator with an organic vapor/acid gas cartridge.[2][16]

General Handling Protocol

The following workflow outlines the standard procedure for safely handling Bis(2-
ethylhexyl)amine in a laboratory setting.
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1. Pre-Handling Checks
(Verify fume hood, gather PPE,
locate safety equipment)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Handle Chemical
(Weighing/Transfer/Reaction)
Perform ONLY in fume hood

4. Waste Disposal
(Segregate into approved
hazardous waste container)

5. Decontaminate
(Clean work area and glassware
per lab protocol)

6. Doff PPE
(Remove gloves last)

7. Wash Hands Thoroughly

Click to download full resolution via product page
Standard Operating Procedure for Handling Bis(2-ethylhexyl)amine.

Storage Requirements

Proper storage is crucial to maintain chemical stability and prevent hazardous reactions.
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o Conditions: Store in a cool, dry, and well-ventilated area.[12] The container must be kept
tightly closed.[12][14]

e Security: The storage area should be locked up or accessible only to authorized personnel.
[3][11]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, isocyanates,
peroxides, anhydrides, and acid halides.[2][9][14] Protect from heat, direct sunlight, and
sources of ignition.[3][14]

Emergency and First Aid Procedures

Immediate and appropriate action is vital in the event of an exposure or spill.

Spill Response

For any spill, the primary goals are to ensure personnel safety, contain the spill, and
decontaminate the area. The following workflow outlines the necessary steps.
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Spill Detected

1. Evacuate Immediate Area
& Alert Others

2. Assess Spill Size

Small & Contaihed Large or Uncontained

Minor Spill Major Spill

(Manageable by lab personnel) (Large, uncontained)

3. Don Appropriate PPE
(incl. respirator)

Activate Emergency Services
& Evacuate Building

4. Contain Spill
(Use absorbent dikes/pads)

5. Absorb Spill
(Use inert material, e.g., Chemizorb®)

6. Collect & Bag Waste

7. Decontaminate Area

8. Dispose as H: Waste

Click to download full resolution via product page

Emergency Response Workflow for a Bis(2-ethylhexyl)amine Spill.

First Aid Measures
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First aiders must protect themselves before assisting. Show the Safety Data Sheet (SDS) to
attending medical personnel.[11]

 Inhalation: Move the victim to fresh air. If breathing has stopped, provide artificial respiration.
Call a physician immediately.[11][15]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with copious amounts of water or shower for at least 15 minutes. Call a physician
immediately.[3][11]

o Eye Contact: Immediately hold eyelids apart and rinse cautiously with plenty of water for
several minutes.[11][12] Remove contact lenses if present and easy to do so. Continue
rinsing. Call an ophthalmologist immediately.[11]

 Ingestion: Make the victim drink water (two glasses at most).[11] Do NOT induce vomiting
due to the risk of perforation.[11] Call a physician immediately. Do not attempt to neutralize
the chemical.

Disposal Considerations

All waste containing Bis(2-ethylhexyl)amine, including contaminated absorbent materials and
empty containers, must be treated as hazardous waste. Disposal should be carried out through
a licensed and approved waste disposal facility, in strict accordance with all local, state, and
federal regulations.[12] Do not allow the product to enter drains or surface water.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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